N-benzyl-2-oxo-2-(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamide

• IUPAC Name: N-benzyl-2-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-oxoacetamide
• InChI: InChI=1S/C23H27N3O5S/c1-18-7-9-20(10-8-18)32(29,30)26-15-16-31-23(26)11-13-25(14-12-23)22(28)21(27)24-17-19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,24,27)
• InChI Key: UTIKRKRPXQVPHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C23H27N3O5S
• Molecular Weight: 457.5 g/mol
• CAS No.: 898425-37-1

Description

“N-benzyl-2-oxo-2-(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamide” is a complex organic compound. It contains several functional groups and structural features, including a benzyl group, an oxazole ring, a tosyl group, and a spirocyclic structure. The compound has a molecular formula of C23H27N3O5S and a molecular weight of 457.55.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized using techniques common in organic chemistry, such as condensation reactions, cyclization reactions, and substitution reactions. Oxazole derivatives, which this compound is a part of, have been synthesized using various methods, including reactions with thiosemicarbazide.

Molecular Structure Analysis

The compound contains an oxazole ring, which is a five-membered ring containing one oxygen atom and one nitrogen atom. It also features a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the oxazole ring could potentially undergo reactions at the nitrogen or oxygen atoms. The tosyl group could act as a leaving group in substitution reactions.

Scientific Research Applications

Synthesis and Antihypertensive Activity

N-benzyl-2-oxo-2-(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamide is part of a class of compounds explored for their potential antihypertensive activities. For instance, the synthesis and evaluation of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, with substitutions at the 8 position, have been conducted to screen for antihypertensive agents. These compounds were tested in spontaneous hypertensive rats, showing varying degrees of activity based on their substitution patterns, indicating their potential utility in hypertension management (Caroon et al., 1981).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of other oxazole derivatives, it could be of interest in the field of medicinal chemistry.